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Compound of Interest

Compound Name: Substance P (6-11), glu(6)-

CAS No.: 123067-53-8

Cat. No.: B038930

Get Quote

Executive Safety Profile & Chemical Identity
Before initiating disposal, you must validate the specific chemical identity to ensure this

protocol matches your inventory.

Chemical Name: Substance P (6-11), Glu(6)- / [pGlu⁶]Substance P (6-11)[1]

Sequence: pGlu-Phe-Phe-Gly-Leu-Met-NH₂

CAS Number: 61123-13-5 (Generic for pGlu analog) or 51165-05-0 (Substance P 7-11

related)

Biological Activity:Potent NK-1 Receptor Agonist. While a fragment, this hexapeptide retains

significant biological activity, capable of inducing vasodilation, smooth muscle contraction,

and neurogenic inflammation.

Hazard Classification:
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Not P-Listed: This specific peptide is not currently listed on the EPA’s P-list of acutely toxic

chemicals (unlike Epinephrine or Nicotine).

Bioactive Hazardous Waste: Due to its potency as a neuropeptide, it must be treated as

Hazardous Chemical Waste (not general trash) to prevent environmental leaching and

accidental exposure.

Core Disposal Directives
The "Zero-Drain" Rule
CRITICAL: Under NO circumstances should Substance P (6-11) or its residues be discharged

down the sink.

Reasoning: Wastewater treatment plants do not filter low-molecular-weight peptides

effectively. Discharge risks entering the watershed, potentially affecting aquatic life via

conserved tachykinin receptors.

Disposal Decision Matrix (Graphviz)
The following diagram outlines the logical flow for segregating waste streams associated with

this peptide.
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Figure 1: Decision matrix for segregating Substance P (6-11) waste streams to ensure

compliant incineration.

Detailed Operational Protocols
Protocol A: Solid Waste (Lyophilized Powder &
Contaminated Debris)
Applicability: Expired vials, weighing boats, contaminated gloves, and bench paper.

Containment: Place all solid waste directly into a clear, 6-mil polyethylene hazardous waste

bag.

Double-Bagging: If the waste includes pure lyophilized powder (high concentration), double-

bag to prevent aerosol release upon compression.
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Labeling: Affix a hazardous waste tag.

Constituents: "Substance P (6-11) Peptide Debris."[2]

Hazard Checkbox: Toxic / Irritant.

Storage: Store in a closed satellite accumulation area container until pickup.

Protocol B: Liquid Waste (Stocks & HPLC Effluents)
Applicability: Reconstituted stock solutions (DMSO/Water), HPLC waste

(Acetonitrile/Methanol/TFA).

Solvent Matrix
Segregation
Category

Container Type
Special
Instructions

Aqueous Buffers

(PBS, Water)
Aqueous Toxic Waste HDPE Carboy

Do not bleach. Bleach

can react with other

waste stream

chemicals.

Organic Solvents

(DMSO, MeOH, ACN)
Organic Solvents HDPE/Glass Carboy

Segregate

"Halogenated" (e.g.,

DCM) from "Non-

Halogenated" if

required by local EHS.

TFA Containing
Corrosive/Acidic

Waste
Glass Bottle

If >1% TFA, label as

Corrosive Acid.

Step-by-Step Liquid Disposal:

Neutralization (Optional but Recommended for High Conc.): If disposing of a concentrated

stock (>10 mg/mL), add 1N NaOH to raise pH > 10 and incubate for 2 hours. This hydrolyzes

the peptide bonds, destroying biological activity before it enters the waste stream.

Transfer: Pour into the appropriate carboy using a funnel to prevent drips.
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Rinsing: Triple-rinse the original vial with the compatible solvent. Add rinsate to the waste

carboy.

Cap & Label: Secure cap tightly. Label with full chemical names (e.g., "Acetonitrile 50%,

Water 50%, Trace Substance P").

Protocol C: Spill Response (Decontamination)
Scenario: You drop a vial of lyophilized Substance P (6-11) powder.

Evacuate & PPE: Clear the immediate area. Don nitrile gloves (double layer), lab coat, and

safety goggles. If powder is aerosolized, use an N95 respirator.

Containment: Cover the spill with paper towels dampened with 10% Bleach (Sodium

Hypochlorite) or 1N NaOH.

Scientific Logic:[3] Strong base or oxidation agents rapidly degrade the peptide backbone

and modify the functional side chains (Methionine oxidation), rendering it biologically inert.

Incubation: Allow the damp towels to sit for 15 minutes.

Cleanup: Wipe up the material. Place all towels and gloves into the Solid Hazardous Waste

bag.

Final Wash: Clean the surface with 70% Ethanol to remove caustic residues.

Regulatory Compliance & EHS Context
RCRA Classification (USA)
While Substance P (6-11) is not a "Listed Waste" (F, K, P, or U lists), it must be characterized

by the generator.

Characteristic of Waste: If dissolved in flammable solvents (Acetonitrile/Methanol), it carries

the D001 (Ignitable) characteristic.

Generator Status: Treat as "Process Waste" requiring incineration.
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Mechanism of Destruction
The only acceptable final disposal method for bioactive peptides is High-Temperature

Incineration.

Temperature: >1000°C.

Result: Complete thermal decomposition into CO₂, H₂O, NOₓ, and SO₂.

Verification: Ensure your institution's waste contractor (e.g., Veolia, Clean Harbors,

Triumvirate) utilizes incineration for this waste profile, not landfilling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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